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Compound of Interest

Compound Name: Spiramide

Cat. No.: B1681077

Disclaimer: There is a significant lack of publicly available, substance-specific safety and
toxicological data for the compound identified as Spiramide (PubChem CID: 68186). The
information presented in this guide is based on its known chemical and pharmacological
properties, supplemented with general best practices for handling potent, biologically active
research compounds with limited safety information. Researchers and drug development
professionals must exercise extreme caution and perform a thorough risk assessment before
handling this compound.

Introduction to Spiramide

Spiramide is an azaspiro compound with the chemical name 8-(3-(4-Fluorophenoxy)propyl)-1-
phenyl-1,3,8-triazaspiro[4.5]decan-4-one.[1] It is a selective 5-HT (serotonin) antagonist and a
high-affinity D2 (dopamine) receptor antagonist.[1] Its pharmacological profile suggests itis a
potent psychoactive compound. Due to its high affinity for these critical neurological receptors,
Spiramide should be handled with the utmost care to prevent accidental exposure, which
could lead to unforeseen physiological effects.

Chemical and Physical Properties

A summary of the available chemical and physical properties of Spiramide is presented below.
The lack of a comprehensive dataset necessitates a cautious approach to its handling.
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Property Value Reference

Molecular Formula C22H26FN302 [1]

Molecular Weight 383.5 g/mol [1]

Appearance Solid (predicted) General chemical knowledge
Solubility Not experimentally determined  N/A

Boiling Point Not determined N/A

Melting Point Not determined N/A

Hazard Identification and Risk Assessment

Given the absence of a formal Material Safety Data Sheet (MSDS) and toxicological studies, a
thorough risk assessment is mandatory before any laboratory work with Spiramide
commences. The primary hazards are associated with its potent pharmacological activity as a
5-HT and D2 receptor antagonist.

Potential Routes of Exposure:

Inhalation of aerosolized powder.

Dermal absorption through skin contact.

Ingestion.

Ocular exposure.

Potential Health Effects: The health effects of acute or chronic exposure to Spiramide are
unknown. However, based on its mechanism of action, exposure could potentially lead to

neurological and physiological effects associated with the modulation of serotonergic and

dopaminergic systems.

A logical workflow for risk assessment when handling a compound with limited safety
information is crucial.
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Caption: Risk assessment workflow for handling compounds with limited safety data.

Safe Handling and Personal Protective Equipment
(PPE)

Due to the unknown toxicity of Spiramide, stringent safety protocols must be implemented to
minimize any potential for exposure.

Engineering Controls

e Chemical Fume Hood: All handling of solid Spiramide and its solutions should be performed
in a certified chemical fume hood to prevent inhalation of dust or vapors.

» Ventilation: The laboratory should be well-ventilated.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential. The following should be considered the minimum
requirement:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile) is
recommended. Gloves should be changed frequently and immediately upon any sign of
contamination.
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o Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn. For
procedures with a higher risk of splashes, chemical-resistant aprons or sleeves should be

used.

» Respiratory Protection: If there is a risk of generating aerosols outside of a fume hood, a
NIOSH-approved respirator with an appropriate cartridge should be used.

Experimental Protocols: A General Workflow

Specific experimental protocols for Spiramide are not available. However, a general workflow
for the safe handling of a potent, solid research compound from receipt to disposal is outlined

below.
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Safe Handling Workflow for Potent Compounds

Receiving and Unpacking
- Inspect for damage
- Log in inventory

l

Secure Storage
- Labeled, sealed container
- Ventilated, locked cabinet

l

Preparation for Use
- Transport in secondary containment
- Don appropriate PPE

l

Weighing
- In fume hood
- Use anti-static measures

l

Solubilization
- In fume hood
- Add solvent slowly

l

Experimental Use
- Clearly labeled vessels
- Minimize quantities

l

Decontamination and Cleanup
- Decontaminate surfaces
- Clean glassware

l

Waste Disposal
- Segregate waste streams
- Dispose according to regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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